Cas no 2172265-95-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid
• CAS No: 2172265-95-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6235100
• PubChem ID: 165499557
• Update Time: 2025-10-28

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid
• 2172265-95-9
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-methylpiperidine-4-carboxylic acid
• EN300-1542293

• Inchi： 1S/C28H34N2O5/c1-3-19(12-13-26(31)30-15-14-20(27(32)33)18(2)16-30)29-28(34)35-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,18-20,25H,3,12-17H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： DWKZPAOYMDIPNW-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(CCC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid

Recent Advances in the Study of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid (CAS: 2172265-95-9)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid (CAS: 2172265-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and the hexanoyl linker enhances its stability and bioavailability, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of this compound to improve its efficacy and reduce potential side effects. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The incorporation of the 3-methylpiperidine-4-carboxylic acid moiety has been particularly noteworthy, as it contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, with high specificity.

One of the key findings from recent research is the compound's role in facilitating the delivery of therapeutic peptides across cellular membranes. The Fmoc group, known for its protective properties, ensures that the peptide remains intact until it reaches the target site, where it can be cleaved by endogenous enzymes. This mechanism has been explored in the context of cancer therapy, where the compound has been used to deliver cytotoxic peptides selectively to tumor cells, minimizing damage to healthy tissues.

In addition to its applications in drug delivery, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid has also been investigated for its potential as a building block in the synthesis of novel bioactive molecules. Its modular structure allows for easy modification, enabling researchers to tailor its properties for specific applications. For instance, recent work has demonstrated its utility in the development of protease inhibitors, which could have implications for treating diseases such as HIV and hepatitis C.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing synthetic routes and exploring new applications, with the aim of bringing this compound closer to clinical use.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-4-carboxylic acid (CAS: 2172265-95-9) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its unique structural features and broad range of applications make it a subject of ongoing interest and investigation. Future studies will likely continue to explore its potential, paving the way for new therapeutic innovations.